Cas no 1694156-42-7 (2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid)
2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid
- EN300-1298219
- 1694156-42-7
- 2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid
-
- Inchi: 1S/C17H18N2O4/c20-16(21)15(7-6-13-8-10-18-11-9-13)19-17(22)23-12-14-4-2-1-3-5-14/h1-5,8-11,15H,6-7,12H2,(H,19,22)(H,20,21)
- InChI Key: IHPZENRCIANRMV-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC(C(=O)O)CCC1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 314.12665706g/mol
- Monoisotopic Mass: 314.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.5Ų
2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298219-0.05g |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 0.05g |
$624.0 | 2023-06-06 | ||
| Enamine | EN300-1298219-0.1g |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 0.1g |
$653.0 | 2023-06-06 | ||
| Enamine | EN300-1298219-0.25g |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 0.25g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1298219-0.5g |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 0.5g |
$713.0 | 2023-06-06 | ||
| Enamine | EN300-1298219-1.0g |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-1298219-2.5g |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 2.5g |
$1454.0 | 2023-06-06 | ||
| Enamine | EN300-1298219-5.0g |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-1298219-10.0g |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-1298219-50mg |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 50mg |
$972.0 | 2023-09-30 | ||
| Enamine | EN300-1298219-100mg |
2-{[(benzyloxy)carbonyl]amino}-4-(pyridin-4-yl)butanoic acid |
1694156-42-7 | 100mg |
$1019.0 | 2023-09-30 |
2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid
Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid (CAS No. 1694156-42-7)
2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid (CAS No. 1694156-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a unique molecular structure combining a benzyloxycarbonyl (Cbz) protecting group, a pyridin-4-yl moiety, and a butanoic acid backbone. Its structural complexity makes it a valuable intermediate in peptide synthesis and drug development, particularly in the design of protease inhibitors and receptor modulators.
The growing interest in 2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid aligns with the broader trend of targeting amino acid derivatives for therapeutic applications. Researchers are increasingly exploring its potential in neurological disorders and metabolic diseases, given its ability to interact with key biological pathways. The compound's pyridine ring enhances its bioavailability and binding affinity, making it a promising candidate for further study in medicinal chemistry.
One of the most frequently asked questions about CAS No. 1694156-42-7 revolves around its synthetic routes. The compound is typically prepared through multi-step organic reactions, including carbamate formation and selective carboxylation. Its Cbz-protected amine group is particularly useful in peptide synthesis, as it prevents unwanted side reactions during coupling steps. This feature has made it a staple in laboratories focusing on peptide-based therapeutics and bioconjugation techniques.
In the context of green chemistry, 2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid has also been evaluated for its environmental impact. Recent studies highlight the importance of optimizing its synthesis to reduce waste and improve atom economy. This aligns with the global push for sustainable pharmaceutical manufacturing, a topic dominating discussions in both academic and industrial circles.
From a commercial perspective, the demand for CAS No. 1694156-42-7 has risen due to its versatility in drug discovery. Pharmaceutical companies are actively sourcing high-purity batches for preclinical trials, particularly in projects targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition. Its stability under physiological conditions further enhances its appeal as a building block for biologically active molecules.
Analytical characterization of 2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure precise quantification and identification, critical for meeting regulatory standards in drug development. The compound's chromatographic behavior and spectral properties are well-documented, aiding in quality control processes.
Looking ahead, the scientific community anticipates expanded applications for CAS No. 1694156-42-7 in targeted drug delivery systems. Its molecular framework allows for facile modification, enabling the attachment of ligands or imaging agents. This adaptability positions it as a key player in the emerging field of theranostics, where diagnostics and therapy are combined into a single platform.
In summary, 2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid represents a fascinating intersection of chemistry and biology. Its multifunctional design, coupled with its relevance to contemporary research trends, ensures its continued prominence in scientific literature. As investigations into its pharmacological potential progress, this compound is poised to contribute significantly to advancements in precision medicine and biomolecular engineering.
1694156-42-7 (2-{(benzyloxy)carbonylamino}-4-(pyridin-4-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)